Cas no 111106-31-1 ((3-Methoxypropyl)(pentyl)amine)

• Product Name: (3-Methoxypropyl)(pentyl)amine
• CAS No: 111106-31-1
• MF: C₉H₂₁NO
• MW: 159.269142866135
• CID: 129116
• PubChem ID: 14806244
• Update Time: 2025-09-24

(3-Methoxypropyl)(pentyl)amine Chemical and Physical Properties

Names and Identifiers

• 1-Pentanamine,N-(3-methoxypropyl)-
• N-(3-methoxypropyl)pentan-1-amine
• 1-methoxyoctan-4-amine
• 1-Pentanamine,N-(3-methoxypropyl)
• 3-METHOXYPROPYLPENTYLAMINE
• N-(3-Methoxy propyl)-N-pentyl amine
• N-1-Pentyl-N-(3-methoxypropyl)amine
• N-(3-Methoxypropyl)-1-pentanamine
• (3-METHOXYPROPYL)(PENTYL)AMINE(WXG02207)
• 3-Methoxy propyl pentylamine99%
• ZAAUEOJGRAIXHU-UHFFFAOYSA-N
• EN300-129072
• FT-0767177
• Z137847940
• (3-methoxypropyl)(pentyl)amine
• CS-0232845
• N-(3-methoxypropyl)-pentylamine
• A1-63477
• SCHEMBL8684563
• A847327
• 3-Methoxy propyl pentylamine99per cent
• 111106-31-1
• AKOS009060062
• DTXSID10564244
• 3-Methoxy propyl pentyla
• (3-Methoxypropyl)(pentyl)amine

• Inchi： 1S/C9H21NO/c1-3-4-5-7-10-8-6-9-11-2/h10H,3-9H2,1-2H3
• InChI Key： ZAAUEOJGRAIXHU-UHFFFAOYSA-N
• SMILES： O(C)CCCNCCCCC

Computed Properties

• Exact Mass: 159.16200
• Monoisotopic Mass: 159.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 8
• Complexity: 66.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Density: 0.828±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 209.6±23.0 ºC (760 Torr),
• Flash Point: 85.1±12.1 ºC,
• Refractive Index: 1.424
• Solubility: Slightly soluble (24 g/l) (25 º C),
• PSA: 21.26000
• LogP: 2.19360

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines